Cas no 1692796-58-9 ({2-ethylimidazo1,2-apyrimidin-5-yl}methanamine)

{2-Ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine is a heterocyclic amine derivative featuring an imidazopyrimidine core with an ethyl substituent at the 2-position and an aminomethyl group at the 5-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active compounds. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, while the primary amine functionality allows for further derivatization. The compound exhibits favorable stability and solubility properties, making it suitable for diverse synthetic pathways. Its utility in drug discovery is underscored by its potential as a scaffold for kinase inhibitors and other therapeutic agents targeting neurological or inflammatory pathways.

{2-ethylimidazo1,2-apyrimidin-5-yl}methanamine structure

1692796-58-9 structure

Product Name:{2-ethylimidazo1,2-apyrimidin-5-yl}methanamine

CAS No:1692796-58-9

MF:C₉H₁₂N₄

MW:176.21838092804

CID:5964859

PubChem ID:103281806

Update Time:2025-05-24

{2-ethylimidazo1,2-apyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyrimidine-5-methanamine, 2-ethyl-
- {2-ethylimidazo1,2-apyrimidin-5-yl}methanamine
- EN300-1118259
- {2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine
- 1692796-58-9
- Inchi： 1S/C9H12N4/c1-2-7-6-13-8(5-10)3-4-11-9(13)12-7/h3-4,6H,2,5,10H2,1H3
- InChI Key： VKKSKBRTKPVLKP-UHFFFAOYSA-N
- SMILES： C12=NC(CC)=CN1C(CN)=CC=N2

Computed Properties

Exact Mass: 176.106196400g/mol
Monoisotopic Mass: 176.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 56.2Å²

Experimental Properties

Density: 1.29±0.1 g/cm3(Predicted)
pka: 6.87±0.29(Predicted)

{2-ethylimidazo1,2-apyrimidin-5-yl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1118259-0.05g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	0.05g	$1129.0	2023-10-27
Enamine	EN300-1118259-0.1g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	0.1g	$1183.0	2023-10-27
Enamine	EN300-1118259-0.25g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	0.25g	$1235.0	2023-10-27
Enamine	EN300-1118259-0.5g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	0.5g	$1289.0	2023-10-27
Enamine	EN300-1118259-1.0g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9		1g	$1785.0	2023-06-09
Enamine	EN300-1118259-2.5g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	2.5g	$2631.0	2023-10-27
Enamine	EN300-1118259-5.0g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9		5g	$5179.0	2023-06-09
Enamine	EN300-1118259-10.0g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9		10g	$7681.0	2023-06-09
Enamine	EN300-1118259-1g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	1g	$1343.0	2023-10-27
Enamine	EN300-1118259-5g	{2-ethylimidazo[1,2-a]pyrimidin-5-yl}methanamine	1692796-58-9	95%	5g	$3894.0	2023-10-27